3-Thiophen-2-yl-pyridine-2-carbaldehyde
Cat. No. B8484242
M. Wt: 189.24 g/mol
InChI Key: XJWGCQUCNYCUSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[Br:1][c:2]1[c:3]([CH:8]=[O:9])[n:4][cH:5][cH:6][cH:7]1.[C:24](=[O:25])([O-:26])[O-:27].[CH2:30]1[O:31][CH2:32][CH2:33][CH2:34]1.[CH3:18][O:19][CH2:20][CH2:21][O:22][CH3:23].[Na+:28].[Na+:29].[cH:35]1[cH:36][cH:37][c:38]([P:39]([Pd:40]([P:41]([c:42]2[cH:43][cH:44][cH:45][cH:46][cH:47]2)([c:48]2[cH:49][cH:50][cH:51][cH:52][cH:53]2)[c:54]2[cH:55][cH:56][cH:57][cH:58][cH:59]2)([P:60]([c:61]2[cH:62][cH:63][cH:64][cH:65][cH:66]2)([c:67]2[cH:68][cH:69][cH:70][cH:71][cH:72]2)[c:73]2[cH:74][cH:75][cH:76][cH:77][cH:78]2)[P:79]([c:80]2[cH:81][cH:82][cH:83][cH:84][cH:85]2)([c:86]2[cH:87][cH:88][cH:89][cH:90][cH:91]2)[c:92]2[cH:93][cH:94][cH:95][cH:96][cH:97]2)([c:98]2[cH:99][cH:100][cH:101][cH:102][cH:103]2)[c:104]2[cH:105][cH:106][cH:107][cH:108][cH:109]2)[cH:110][cH:111]1.[s:10]1[c:11]([B:15]([OH:16])[OH:17])[cH:12][cH:13][cH:14]1>>[c:2]1(-[c:11]2[s:10][cH:14][cH:13][cH:12]2)[c:3]([CH:8]=[O:9])[n:4][cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=Cc1ncccc1Br
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C([O-])[O-]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
C1CCOC1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
COCCOC
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccc(P(c2ccccc2)(c2ccccc2)[Pd](P(c2ccccc2)(c2ccccc2)c2ccccc2)(P(c2ccccc2)(c2ccccc2)c2ccccc2)P(c2ccccc2)(c2ccccc2)c2ccccc2)cc1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OB(O)c1cccs1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=Cc1ncccc1-c1cccs1
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
